Cas no 2172506-31-7 (3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2172506-31-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5834676
• PubChem ID: 165514753
• Update Time: 2025-05-26

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• 3-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
• 2172506-31-7
• EN300-1505745

• Inchi： 1S/C27H26N2O5/c1-2-29(16-15-25(30)31)26(32)18-11-13-19(14-12-18)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24H,2,15-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ITDSNULKTXOBRV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Research Briefing on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2172506-31-7)

The compound 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2172506-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and propanoic acid moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of the amino group during peptide chain elongation, and the presence of the ethyl and phenylformamido substituents in this molecule enhances its stability and reactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved coupling efficiency and reduced side reactions compared to traditional Fmoc-protected amino acids, making it a valuable tool for synthesizing complex peptides.

In addition to its utility in peptide synthesis, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid has shown promise in the development of enzyme inhibitors. Research conducted at the University of Cambridge revealed that this compound can be tailored to target specific enzymes involved in inflammatory pathways. By modifying the propanoic acid tail, researchers were able to enhance the compound's binding affinity for cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. This finding opens new avenues for designing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Another groundbreaking application of this compound is in the field of targeted drug delivery. A recent study in Advanced Drug Delivery Reviews highlighted its potential as a linker molecule for antibody-drug conjugates (ADCs). The Fmoc group can be selectively cleaved under mild conditions, allowing for the controlled release of cytotoxic agents at the tumor site. This approach minimizes off-target effects and enhances the therapeutic index of cancer treatments. Preliminary in vivo studies have shown promising results, with reduced systemic toxicity and increased tumor regression rates in murine models.

Despite these advancements, challenges remain in the large-scale production and purification of 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, and further optimization is needed to make this compound more accessible for industrial applications. Researchers are exploring greener synthetic methodologies, such as flow chemistry and biocatalysis, to address these limitations.

In conclusion, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2172506-31-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery underscore its potential to drive innovation in drug development. Future research should focus on optimizing synthetic routes and expanding its therapeutic applications to fully realize its potential.